molecular formula C16H12ClNO B8459579 6-chloro-3-methyl-2-phenyl-1H-quinolin-4-one

6-chloro-3-methyl-2-phenyl-1H-quinolin-4-one

Cat. No.: B8459579
M. Wt: 269.72 g/mol
InChI Key: KEXRVLPIWYCEPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-chloro-3-methyl-2-phenyl-1H-quinolin-4-one is a useful research compound. Its molecular formula is C16H12ClNO and its molecular weight is 269.72 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H12ClNO

Molecular Weight

269.72 g/mol

IUPAC Name

6-chloro-3-methyl-2-phenyl-1H-quinolin-4-one

InChI

InChI=1S/C16H12ClNO/c1-10-15(11-5-3-2-4-6-11)18-14-8-7-12(17)9-13(14)16(10)19/h2-9H,1H3,(H,18,19)

InChI Key

KEXRVLPIWYCEPT-UHFFFAOYSA-N

Canonical SMILES

CC1=C(NC2=C(C1=O)C=C(C=C2)Cl)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 2-amino-5-chloro-benzoic acid (0.82 g, 4.80 mmol) in Dowtherm A (20 mL), was added the compound of Step A (1.0 g, 4.80 mmol). The mixture was warmed to reflux for 15 hours, then cooled to room temperature. Upon cooling, a white precipitate formed which was collected by filtration. The solid was triturated with diisopropyl ether followed by methylene chloride to give the title compound (0.58 g, 45%), m.p. 296-302° C. Anal. calcd. for C16H12CINO: C, 71.25; H, 4.48; N, 5.19. Found: C, 70.92; H, 4.44; N, 5.04.
Quantity
0.82 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
compound
Quantity
1 g
Type
reactant
Reaction Step Two
Yield
45%

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